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Compound of Interest

Compound Name: GLPGO0187
CAS No.: 853138-65-5
Cat. No.: B1679751
Get Quote
. J

For immediate release: This document provides essential safety and logistical information for
the proper disposal of GLPG0187, a potent av integrin inhibitor used in laboratory research.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance.

GLPGO0187 is a small molecule integrin receptor antagonist with potential antineoplastic
activity.[1][2][3][4] Due to its toxicological profile, specific handling and disposal protocols are
mandatory. The compound is classified as toxic if swallowed and may cause organ damage
through prolonged or repeated exposure.

Chemical and Physical Properties

A summary of the key quantitative data for GLPG0187 is provided in the table below for easy
reference.
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Property Value

Molecular Weight 595.71 g/mol

Formula C29H37N705S

CAS Number 1320346-97-1

Purity >97%

Solubility Soluble to 10 mM in DMSO
Storage Temperature -20°C

Experimental Protocols: Disposal Procedures

The following step-by-step instructions outline the mandatory procedure for the disposal of
GLPGO0187 and its containers.

Personnel Protective Equipment (PPE):

o Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

« If there is a risk of dust generation, use a respirator.[5]

Disposal of Unused GLPG0187 (Solid):

e Do not dispose of solid GLPG0187 in general laboratory trash or down the drain.

o Carefully transfer the solid waste into a designated, clearly labeled hazardous waste
container.

e The container must be sealed and stored in a secure, designated hazardous waste storage
area.

» Arrange for pickup and disposal by an approved chemical waste disposal contractor.
Disposal of GLPG0187 Solutions:

e Do not dispose of solutions containing GLPG0187 down the drain.
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Collect all liquid waste containing GLPGO0187 in a designated, leak-proof, and clearly labeled
hazardous waste container.

The container should specify the contents (including solvent) and the approximate
concentration of GLPG0187.

Store the sealed container in a designated hazardous waste storage area, segregated from
incompatible materials.

Arrange for pickup and disposal by an approved chemical waste disposal contractor.

Disposal of Contaminated Labware and PPE:

Any labware (e.qg., pipette tips, tubes, flasks) that has come into contact with GLPG0187
must be considered contaminated.

Dispose of all contaminated disposable items in a designated hazardous waste container.

Non-disposable contaminated labware should be decontaminated using an appropriate
method before reuse or disposal. If decontamination is not feasible, dispose of it as
hazardous waste.

Contaminated PPE, such as gloves, should be removed carefully to avoid skin contact and
disposed of in the designated hazardous waste container.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
GLPG0187.
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GLPG0187 Disposal Workflow
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Caption: Logical workflow for the safe disposal of GLPG0187 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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